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For researchers, scientists, and drug development professionals working with high-temperature

sodium environments, selecting materials that can withstand the corrosive effects of sodium

oxide (Na₂O) is paramount. This guide provides a comparative analysis of various materials'

resistance to sodium oxide corrosion, supported by available experimental data and detailed

methodologies.

Sodium oxide, a highly reactive alkali metal oxide, is encountered in various industrial and

research applications, including advanced battery technologies and high-temperature

synthesis.[1][2] Its corrosive nature, particularly at elevated temperatures, poses a significant

challenge to the integrity and lifespan of equipment and experimental setups.[3] This guide

aims to assist in the material selection process by summarizing the performance of different

materials when exposed to sodium oxide.

Comparative Analysis of Corrosion Resistance
The following table summarizes the observed corrosion resistance of various materials to

sodium oxide based on available experimental data. It is important to note that direct

comparison of quantitative data is challenging due to variations in experimental conditions

across different studies.
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Material
Category

Specific
Material

Exposure
Conditions

Observed
Corrosion
Behavior

Quantitative
Data (if
available)

Citation(s)

Titanium

Alloys
Ti Alloy

Exposure to

Na₂O

powder,

heated from

400°C to

800°C in a

high vacuum.

Shows

outstanding

corrosion

resistance. A

stable and

uniform oxide

layer appears

to prevent

corrosion.

Not specified

in terms of

corrosion

rate, but TDS

results

indicate high

stability.

[3][4][5]

Ceramics
Alumina

(Al₂O₃)

Static liquid

sodium with

dissolved

oxygen (<1

ppm) at

450°C and

550°C.

Corrosion

proceeds by

reaction with

dissolved

oxygen to

form sodium

aluminate

(NaAlO₂),

which then

dissolves.

Dissolution

rate of (61 ±

2) x 10⁻⁴ mg

dm⁻² h⁻¹ at

550°C. No

significant

corrosion at

450°C.

[6]

Boron Nitride

(BN)

Exposure to

Na₂O

powder,

heated in a

high vacuum.

Not specified

in detail, but

tested for

corrosion

resistance.

No

quantitative

data

provided.

[5]

Aluminum

Nitride (AlN)

Exposure to

Na₂O

powder,

heated in a

high vacuum.

Not specified

in detail, but

tested for

corrosion

resistance.

No

quantitative

data

provided.

[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.rsc.org/en/content/articlepdf/2021/ra/d1ra02671b
https://www.researchgate.net/publication/352375197_Analysis_of_sodium_generation_by_sodium_oxide_decomposition_on_corrosion_resistance_materials_a_new_approach_towards_sodium_redox_water-splitting_cycle
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://www.researchgate.net/publication/390581471_Investigation_of_sodium_compatibility_of_oxide_ceramics_for_development_of_Advanced_core_Catcher_for_SFRs
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silicon

(single-

crystal)

Exposure to

Na₂O

powder,

heated in a

high vacuum.

Not specified

in detail, but

tested for

corrosion

resistance.

No

quantitative

data

provided.

[5]

Carbon-

Based

Graphite

Powder

Exposure to

Na₂O

powder,

heated in a

high vacuum.

Not specified

in detail, but

tested for

corrosion

resistance.

No

quantitative

data

provided.

[5]

Refractory

Metals

Molybdenum

(Mo)

Used as a

crucible

material for

liquid sodium

corrosion

testing up to

700°C.

Implied high

resistance as

it is used to

avoid

contaminatio

n from the

structure

itself.

No

quantitative

corrosion

data provided

for Mo itself.

[7]

Steels T91 Steel

Immersed in

stagnant

liquid sodium

at 550°C for

1600h.

Corrosion

behavior

studied, but

specific

quantitative

data for Na₂O

corrosion is

not isolated.

No

quantitative

data provided

specifically

for Na₂O

corrosion.

[7]

316L(N) Steel

Immersed in

stagnant

liquid sodium

at 550°C for

1600h.

Corrosion

behavior

studied, but

specific

quantitative

data for Na₂O

corrosion is

not isolated.

No

quantitative

data provided

specifically

for Na₂O

corrosion.

[7]
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Experimental Protocols
Understanding the methodologies used to assess corrosion resistance is crucial for interpreting

the data and designing future experiments. The following are summaries of key experimental

protocols cited in this guide.

Thermal Desorption Spectroscopy (TDS) and X-ray
Diffraction (XRD) for Qualitative Assessment
This method was employed to evaluate the corrosion resistance of various materials, including

a notable titanium alloy.[3][4][5]

Sample Preparation: The base material (e.g., Ti alloy) is placed in a sample holder.

Commercial Na₂O powder is placed on the base material.

TDS Analysis: The sample is introduced into a high-vacuum chamber of a thermal desorption

spectrometer. The sample is heated at a controlled rate (e.g., 10°C/min) to a target

temperature (e.g., 800°C). A quadrupole mass spectrometer detects the desorbed gas

species as a function of temperature. This helps in understanding the decomposition and

reaction processes.

XRD Analysis: After the TDS experiment, the sample is analyzed using X-ray diffraction to

identify the crystalline phases present on the surface. This confirms the formation of any

corrosion products or changes in the base material.

Static Liquid Sodium Immersion Test for Quantitative
Assessment
This protocol was used to determine the corrosion rate of alumina in a liquid sodium

environment where sodium oxide is formed in-situ.[6]

Material Preparation: Single crystal and sintered alumina samples are used.

Exposure: The samples are immersed in static liquid sodium within a sealed container. The

oxygen content in the sodium is controlled (e.g., <1 ppm). The tests are conducted at various

temperatures (e.g., 450°C and 550°C) for specific durations.
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Analysis: After exposure, the samples are removed and cleaned. The weight loss of the

samples is measured to determine the corrosion rate. The surface morphology and

composition are analyzed using techniques like scanning electron microscopy (SEM).

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for assessing the corrosion resistance

of materials to sodium oxide, incorporating key steps from the described experimental

protocols.

1. Material Preparation

2. Corrosion Exposure

3. Post-Exposure Analysis

4. Data Interpretation

Select & Prepare
Material Coupon
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at High Temperature
(Static or Dynamic)

Prepare Na2O
(or control O2 in Na)

Weight Change
Measurement

Surface Characterization
(SEM, XRD)

Spectroscopic Analysis
(TDS, etc.)

Calculate Corrosion Rate Determine Corrosion
Mechanism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Sodium_oxide
https://byjus.com/chemistry/sodium-oxide/
https://pubs.rsc.org/en/content/articlepdf/2021/ra/d1ra02671b
https://www.researchgate.net/publication/352375197_Analysis_of_sodium_generation_by_sodium_oxide_decomposition_on_corrosion_resistance_materials_a_new_approach_towards_sodium_redox_water-splitting_cycle
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra02671b
https://www.researchgate.net/publication/390581471_Investigation_of_sodium_compatibility_of_oxide_ceramics_for_development_of_Advanced_core_Catcher_for_SFRs
https://www.researchgate.net/publication/236329978_Corrosion_by_liquid_sodium_of_materials_for_sodium_fast_reactors_the_CORRONa_testing_device
https://www.benchchem.com/product/b227187#assessing-the-corrosion-resistance-of-materials-to-sodium-oxide
https://www.benchchem.com/product/b227187#assessing-the-corrosion-resistance-of-materials-to-sodium-oxide
https://www.benchchem.com/product/b227187#assessing-the-corrosion-resistance-of-materials-to-sodium-oxide
https://www.benchchem.com/product/b227187#assessing-the-corrosion-resistance-of-materials-to-sodium-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b227187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

